Cas no 2969452-90-0 ((5-Bromo-2-fluoro-3-methylphenyl)(cyclopropyl)methanol)

• Product Name: (5-Bromo-2-fluoro-3-methylphenyl)(cyclopropyl)methanol
• CAS No: 2969452-90-0
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 6797012
• PubChem ID: 171366482
• Update Time: 2025-06-07

(5-Bromo-2-fluoro-3-methylphenyl)(cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2969452-90-0
• (5-Bromo-2-fluoro-3-methylphenyl)(cyclopropyl)methanol

• Inchi： 1S/C11H12BrFO/c1-6-4-8(12)5-9(10(6)13)11(14)7-2-3-7/h4-5,7,11,14H,2-3H2,1H3
• InChI Key： PPVAEALVKNYIAO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C=1)C(C1CC1)O)F

Computed Properties

• Exact Mass: 258.00556g/mol
• Monoisotopic Mass: 258.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (5-Bromo-2-fluoro-3-methylphenyl)(cyclopropyl)methanol

Compound (5-Bromo-2-fluoro-3-methylphenyl)(cyclopropyl)methanol: A Comprehensive Overview

The compound (5-Bromo-2-fluoro-3-methylphenyl)(cyclopropyl)methanol with CAS No. 2969452-90-0 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom at the 5-position, a fluorine atom at the 2-position, and a methyl group at the 3-position on the phenyl ring, coupled with a cyclopropylmethanol moiety. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (5-Bromo-2-fluoro-3-methylphenyl)(cyclopropyl)methanol. Researchers have employed innovative methodologies, such as palladium-catalyzed cross-coupling reactions and enantioselective catalysis, to achieve high yields and enantiomeric excess in its production. These methods not only enhance the scalability of the synthesis but also ensure the purity and consistency of the final product, which are critical for its application in drug discovery and material development.

The structural uniqueness of (5-Bromo-2-fluoro-3-methylphenyl)(cyclopropyl)methanol has made it a promising candidate in medicinal chemistry. Its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, has been extensively studied. Recent studies have demonstrated that this compound exhibits potent bioactivity against various disease models, including cancer and neurodegenerative disorders. For instance, researchers have reported that it can inhibit the growth of certain cancer cell lines by targeting specific oncogenic pathways.

In addition to its pharmacological applications, (5-Bromo-2-fluoro-3-methylphenyl)(cyclopropyl)methanol has also found utility in materials science. Its unique electronic properties make it an excellent candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and solar cells, where it can enhance device efficiency and stability.

The compound's versatility is further highlighted by its role as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and oxidation reactions, makes it a valuable building block in organic synthesis. This has led to its widespread use in academic research and industrial settings alike.

From an environmental perspective, (5-Bromo-2-fluoro-3-methylphenyl)(cyclopropyl)methanol has been subjected to rigorous safety assessments to ensure its compatibility with sustainable practices. Studies have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions, which aligns with current environmental regulations.

In conclusion, (5-Bromo-2-fluoro-3-methylphenyl)(cyclopropyl)methanol (CAS No. 2969452-90-0) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within medicinal chemistry and materials science.